7A-(CHLOROMETHYL)HEXAHYDRO-1H-PYRROLIZINE
Description
Synthesis Analysis
The synthesis of 7A-(Chloromethyl)hexahydro-1H-pyrrolizine and its derivatives often involves chemical transformations that introduce various substituents at the 7A position. For instance, the transformation of 7A-cyanohexahydro-1H-pyrrolizine into 7A-substituted hexahydro-1H-pyrrolizines has been described, showcasing the versatility of this scaffold in organic synthesis (Miyano et al., 1987). Another approach for synthesizing derivatives includes cyclopropanation reactions and stereoselective reductions, demonstrating the compound's adaptability for creating complex structures (Lysenko & Kulinkovich, 2005).
Molecular Structure Analysis
The molecular structure of 7A-(Chloromethyl)hexahydro-1H-pyrrolizine and its derivatives is crucial for understanding their reactivity and properties. X-ray crystal structure analysis has been employed to identify unique pyrrolizidine amino acids, providing insights into the 3D conformation and stereochemistry of these molecules (Pereira et al., 1991).
Chemical Reactions and Properties
The chemical reactivity of 7A-(Chloromethyl)hexahydro-1H-pyrrolizine derivatives is diverse, enabling the synthesis of compounds with antiarrhythmic activities and the exploration of nucleophilic aromatic substitution reactions for creating novel inhibitors (Miyano et al., 1987). These studies highlight the compound's utility in developing therapeutic agents.
Physical Properties Analysis
The physical properties of 7A-(Chloromethyl)hexahydro-1H-pyrrolizine derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. While specific studies on these aspects are less common, they are critical for applications in material science and formulation development.
Chemical Properties Analysis
Chemical properties, including acidity, basicity, and reactivity towards various reagents, are fundamental for the application of 7A-(Chloromethyl)hexahydro-1H-pyrrolizine derivatives in synthesis and drug design. The electrophilic reactions of certain derivatives, for instance, provide pathways towards new building blocks for medicinal chemistry (Klipkov & Gerus, 2023).
Safety And Hazards
The compound has several hazard statements: H302, H315, H319, H335 . These indicate that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7A-(chloromethyl)hexahydro-1H-pyrrolizine involves the reaction of 1,6-hexanediamine with paraformaldehyde and hydrochloric acid to form the intermediate 7A-(hydroxymethyl)hexahydro-1H-pyrrolizine, which is then treated with thionyl chloride to yield the final product.", "Starting Materials": [ "1,6-hexanediamine", "paraformaldehyde", "hydrochloric acid", "thionyl chloride" ], "Reaction": [ "Step 1: Mix 1,6-hexanediamine, paraformaldehyde, and hydrochloric acid in a reaction flask and heat the mixture to 80-90°C for 6-8 hours to form the intermediate 7A-(hydroxymethyl)hexahydro-1H-pyrrolizine.", "Step 2: Cool the reaction mixture to room temperature and add thionyl chloride dropwise while stirring. Continue stirring for 2-3 hours at room temperature.", "Step 3: Heat the reaction mixture to reflux for 2-3 hours to complete the reaction.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitated product. Wash the product with cold diethyl ether and dry under vacuum to obtain 7A-(chloromethyl)hexahydro-1H-pyrrolizine as a white solid." ] } | |
CAS RN |
159329-68-7 |
Product Name |
7A-(CHLOROMETHYL)HEXAHYDRO-1H-PYRROLIZINE |
Molecular Formula |
C8H14ClN |
Molecular Weight |
196.12 |
synonyms |
7A-(CHLOROMETHYL)HEXAHYDRO-1H-PYRROLIZINE |
Origin of Product |
United States |
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